![molecular formula C9H13NOSSi B3387395 2-(Thiophen-2-yl)-2-[(trimethylsilyl)oxy]acetonitrile CAS No. 82069-26-9](/img/structure/B3387395.png)
2-(Thiophen-2-yl)-2-[(trimethylsilyl)oxy]acetonitrile
Overview
Description
2-(Thiophen-2-yl)-2-[(trimethylsilyl)oxy]acetonitrile, also known as TTSOAN, is a novel thiophene-based compound that has recently been studied for its potential applications in the fields of organic synthesis, pharmaceuticals, and biochemistry. This compound has been found to be a useful reagent for the preparation of thiophene-containing compounds, and has also been studied for its potential use as a drug in the treatment of various diseases.
Scientific Research Applications
Synthesis and Structure
- New Carbonitriles Synthesis: A study by Ignatovich et al. (2015) focused on the synthesis of new carbonitriles, including compounds related to 2-(Thiophen-2-yl)-2-[(trimethylsilyl)oxy]acetonitrile. They explored the influence of the heterocycle and organoelement substituents on cytotoxicity and matrix metalloproteinase inhibition (Ignatovich et al., 2015).
Electrochemical and Polymer Applications
- Electrochemical Polymerization: Hür et al. (2016) investigated the electrochemical polymerization of a novel thiophene derivative for supercapacitor applications. This research highlights the potential of such compounds in developing electrode materials with high specific capacitances (Hür et al., 2016).
Organic Synthesis
- Concise Synthesis of Phenylacetonitriles: Wu et al. (2014) developed a method for synthesizing 2-(2-hydroxyphenyl)acetonitriles, showcasing the utility of trimethylsilyl cyanide in organic synthesis (Wu et al., 2014).
Cycloaddition Reactions
- Cycloaddition Reactions with Nitrile Oxides: Research by Lukevics et al. (1999) involved studying the cycloaddition reactions of nitrile oxides to silyl- and germyl-substituted thiophene derivatives. This work contributes to the understanding of reactions involving thiophene derivatives in organic chemistry (Lukevics et al., 1999).
properties
IUPAC Name |
2-thiophen-2-yl-2-trimethylsilyloxyacetonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NOSSi/c1-13(2,3)11-8(7-10)9-5-4-6-12-9/h4-6,8H,1-3H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LTECKCSGCDETOR-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)OC(C#N)C1=CC=CS1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NOSSi |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
211.36 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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